Cas no 2769-71-3 (2,6-dimethylphenyl isocyanide)

• Product Name: 2,6-dimethylphenyl isocyanide
• CAS No: 2769-71-3
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD00013479
• CID: 84475
• PubChem ID: 76009
• Update Time: 2025-04-18

2,6-dimethylphenyl isocyanide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylphenyl isocyanide
• 2-isocyano-1,3-dimethylbenzene
• 2,6-Dimethylphenylisonitrile
• 2,6-Xyleneisonitrile
• 2,6-xylylisocyanide
• vic.-m-Xylyl isocyanide
• 1-Isocyano-2,6-dimethylbenzene
• 2,6-Dimethylisocyanobenzene
• 2,6-Xylyl isonitrile
• 2,6-Xylene isonitrile
• TQP0276
• Benzene, 2-isocyano-1,3-dimethyl-
• NSC141690
• 2,6-Xylyl isocyanide
• 2-isocyano-1,3-dimethyl-benzene
• NSC 141690
• GEO-03948
• NS00028353
• 2769-71-3
• 2-isocyano-1, 3-dimethylbenzene
• Benzene,2-isocyano-1,3-dimethyl-
• 2,6-dimethyiphenyl isocyanide
• J-016863
• AM84871
• AS-61319
• UNII-TD977ELU5R
• TD977ELU5R
• BCP21453
• DTXSID10182048
• EN300-07503
• SCHEMBL252631
• CAA76971
• MFCD00013479
• s10630
• AKOS000122494
• FT-0634477
• NSC-141690
• EINECS 220-459-2
• STK893679
• DIMPI cpd
• DB-047263
• BBL020973
• 2,6-DIMPI
• DTXCID20104539
• 2,6-Dimethylphenylisocyanide

• MDL： MFCD00013479
• Inchi： 1S/C9H9N/c1-7-5-4-6-8(2)9(7)10-3/h4-6H,1-2H3
• InChI Key： DNJLFZHMJDSJFN-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 72-75 °C
• Boiling Point: 50-53 ºC (0.01 Torr)
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.08490
• Solubility: Not available

2,6-dimethylphenyl isocyanide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes